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Compound of Interest

Compound Name: Ammonium stearate

Cat. No.: B087221

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of ammonium stearate, focusing on its

core physicochemical properties, synthesis, and applications relevant to research and
pharmaceutical development.

Core Properties of Ammonium Stearate

Ammonium stearate is the ammonium salt of stearic acid, a long-chain saturated fatty acid. Its
amphiphilic nature, possessing a hydrophilic ammonium head and a hydrophobic stearate tail,
makes it a useful surfactant and emulsifying agent.[1] It is commonly used in the formulation of
cosmetics, and in industrial applications such as waterproofing cements.[2][3]

Physicochemical Data

The fundamental quantitative properties of ammonium stearate are summarized in the table
below. These values are essential for its application in formulation and chemical synthesis.
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Property Value CAS Registry Number
Molecular Formula C1sH39NO2 1002-89-7[2]
Molecular Weight 301.51 g/mol [3] 1002-89-7
White to yellow powder or
Appearance 1002-89-7
paste[4]

N Soluble in hot water; slightly
Solubility ] 1002-89-7
soluble in ethanol[3]

Experimental Protocols

Ammonium stearate's primary function in many formulations is as an emulsifier. The following
protocol details a common method for the preparation of an ammonium stearate emulsion, a
foundational technique for its use in various applications, including as a vehicle in topical
formulations.

Protocol: Preparation of an Ammonium Stearate
Emulsion

This protocol is adapted from a patented method for producing a stable ammonium stearate
emulsion.[5]

Objective: To prepare a stable oil-in-water emulsion using ammonium stearate as the primary
emulsifying agent.

Materials:

e Stearic Acid (15-35% by weight)

e 20% Ammonia Water (6-14% by weight)
e Sodium Lauryl Sulfate (1-3% by weight)
o Deionized Water (to balance)

¢ Reaction vessel with a mixer
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» Emulsifying tank with a high-shear emulsifier

Procedure:

o Preparation of the Aqueous Phase:

o In the reaction vessel, combine the specified amounts of stearic acid, sodium lauryl
sulfate, and deionized water.

o Adjust the temperature of the mixture to 10-25°C.

o Begin stirring the mixture with the mixer until the components are evenly dispersed.

e Formation of Ammonium Stearate:

o Slowly add the 20% ammonia water to the stirred mixture in the reaction vessel.

o Increase the mixing speed to a high setting.

o Continue to stir until all the stearic acid has melted and reacted, forming a fluid
ammonium stearate liquid.

o Emulsification:

o Transfer the prepared ammonium stearate liquid into the emulsifying tank.

o Homogenize the liquid at a high speed (e.g., 2900 rpm) using the high-shear emulsifier.

o Continue emulsification until the liquid's color turns to a silver-white metallic luster and the
viscosity is < 350cps.

o Stabilization and Filtration:

o Allow the emulsion to stand for 1-2 hours to stabilize.

o Filter the emulsion to remove any large particles or agglomerates.

o The resulting product is a stable ammonium stearate emulsion ready for use in
formulations.
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Logical and Experimental Workflows

Due to its function as a surfactant and emulsifier, ammonium stearate is not typically involved
in complex biological signaling pathways. However, its synthesis and formulation processes
can be represented as logical workflows.

Workflow for Ammonium Stearate Emulsion Synthesis

The following diagram illustrates the key stages in the production of an ammonium stearate
emulsion, from the initial mixing of reagents to the final product.
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Caption: Workflow for the synthesis of an ammonium stearate emulsion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cymitquimica.com [cymitquimica.com]

e 2. Ammonium stearate - Wikipedia [en.wikipedia.org]
e 3. Ammonium Stearate [drugfuture.com]

e 4. Page loading... [guidechem.com]

e 5. Ammonium stearate emulsion and producing method thereof - Eureka | Patsnap
[eureka.patsnap.com]

 To cite this document: BenchChem. [A Technical Guide to Ammonium Stearate for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b087221#ammonium-stearate-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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